molecular formula C23H25ClN4O3 B2566425 2-amino-4-(4-chlorophenyl)-7-methyl-6-(3-morpholinopropyl)-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile CAS No. 882360-88-5

2-amino-4-(4-chlorophenyl)-7-methyl-6-(3-morpholinopropyl)-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

Cat. No. B2566425
CAS RN: 882360-88-5
M. Wt: 440.93
InChI Key: FMHUONXLVCCBDV-UHFFFAOYSA-N
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Description

2-amino-4-(4-chlorophenyl)-7-methyl-6-(3-morpholinopropyl)-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C23H25ClN4O3 and its molecular weight is 440.93. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Studies

  • This compound is a key intermediate in the synthesis of various pyridine and fused pyridine derivatives. It plays a crucial role in the formation of isoquinoline derivatives, pyrazolotriazinotriazolopyridines, and other complex molecules with potential applications in medicinal and materials chemistry (Al-Issa, 2012).

Structural and Optical Properties

  • The structural and optical properties of similar pyridine derivatives have been extensively studied. These compounds, including 2-Amino-4-(4-Chlorophenyl)-7-Methyl-6-(3-Morpholinopropyl)-5-Oxo-5,6-Dihydro-4H-Pyrano[3,2-c]pyridine-3-Carbonitrile, exhibit unique polycrystalline structures and optical properties, making them interesting for applications in photovoltaics and electronics (Zeyada et al., 2016).

Antifungal Activity

  • Some derivatives synthesized from this compound have shown promising antifungal activity. This indicates its potential utility in developing new antifungal agents, highlighting its importance in pharmaceutical research (Ibrahim et al., 2008).

Photovoltaic and Photodiode Applications

  • Derivatives of this compound have been used in the fabrication of organic–inorganic photodiodes. Their photovoltaic properties, such as absorption parameters and energy gaps, make them suitable for applications in solar energy conversion and photodetection technologies (Zeyada et al., 2016).

Antimicrobial Activity

  • This compound's derivatives have shown substantial antimicrobial properties. Their effectiveness against various bacterial and fungal strains underlines their potential in developing new antimicrobial agents (Okasha et al., 2022).

Dielectric Properties

  • Studies on the dielectric properties of similar pyridine derivatives highlight their potential use in electronic materials. Their unique dielectric behavior can be utilized in designing materials for electronic applications (Zeyada et al., 2016).

properties

IUPAC Name

2-amino-4-(4-chlorophenyl)-7-methyl-6-(3-morpholin-4-ylpropyl)-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H25ClN4O3/c1-15-13-19-21(23(29)28(15)8-2-7-27-9-11-30-12-10-27)20(18(14-25)22(26)31-19)16-3-5-17(24)6-4-16/h3-6,13,20H,2,7-12,26H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FMHUONXLVCCBDV-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C(C(=C(O2)N)C#N)C3=CC=C(C=C3)Cl)C(=O)N1CCCN4CCOCC4
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H25ClN4O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

440.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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